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Compound of Interest

Compound Name: (-)-Gallocatechin

Cat. No.: B1674406 Get Quote

This document provides essential safety and logistical information for the proper disposal of (-)-
Gallocatechin, ensuring compliance with standard laboratory safety protocols and

environmental regulations. The procedural guidance herein is intended for researchers,

scientists, and drug development professionals.

(-)-Gallocatechin, a flavan-3-ol found in sources like green tea, is utilized in various research

applications for its antioxidant properties.[1] While not classified as acutely toxic, it is

categorized as a chemical irritant. Proper handling and disposal are crucial to maintain a safe

laboratory environment and prevent environmental contamination.

Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, (-)-Gallocatechin is associated with the following hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Before handling (-)-Gallocatechin, it is imperative to wear appropriate Personal Protective

Equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant
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gloves. All handling of the solid compound should be performed in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust particles.

Quantitative Data Summary
The following table summarizes key quantitative data for (-)-Gallocatechin, pertinent to its

handling and disposal.

Property Value Source

Molecular Formula C₁₅H₁₄O₇ PubChem

Molecular Weight 306.27 g/mol PubChem[3]

CAS Number 3371-27-5 PubChem[3]

Appearance Solid PubChem

GHS Hazard Codes H315, H319, H335 Cayman[2]

Experimental Protocols: Waste Disposal Procedure
The following step-by-step methodology outlines the required procedures for the safe disposal

of (-)-Gallocatechin waste in a laboratory setting. This protocol is based on general hazardous

waste management guidelines and should be adapted to comply with the specific regulations of

your institution and local authorities.

Objective: To safely collect, store, and dispose of (-)-Gallocatechin waste in a manner that

mitigates risks to personnel and the environment.

Materials:

Designated hazardous waste container (non-reactive, e.g., polyethylene)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Chemical fume hood
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Waste manifest or logbook provided by your institution's Environmental Health and Safety

(EHS) department

Methodology:

Segregation of Waste:

Do not mix (-)-Gallocatechin waste with other waste streams unless explicitly permitted

by your institution's EHS guidelines.

Collect solid waste (e.g., contaminated filter paper, weighing boats, unused powder)

separately from liquid waste (e.g., solutions containing (-)-Gallocatechin).

Containerization:

Select a waste container that is compatible with (-)-Gallocatechin. Plastic containers are

generally preferred for solid chemical waste.

Ensure the container is in good condition, with a secure, leak-proof screw-top cap.

Do not overfill the container; leave at least one inch of headspace to allow for expansion.

Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"

The full chemical name: "(-)-Gallocatechin"

The CAS Number: "3371-27-5"

The specific hazards (e.g., "Irritant")

The date waste was first added to the container

The name of the principal investigator or lab group
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Accumulation and Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[1]

The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.

Ensure the container remains closed at all times, except when adding waste.

Store the container away from incompatible materials.

Request for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

per institutional policy (often 6-12 months), arrange for its disposal.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a waste pickup.

Complete any required waste manifest forms provided by EHS.

Decontamination:

Any glassware or equipment that came into contact with (-)-Gallocatechin should be

decontaminated.

Rinse with an appropriate solvent (e.g., ethanol or acetone), collecting the rinsate as

hazardous liquid waste. Follow with a thorough wash with soap and water.

Prohibition on Drain or Trash Disposal:

Under no circumstances should (-)-Gallocatechin, in either solid or liquid form, be disposed

of down the drain or in the regular trash.[3] This is to prevent potential harm to aquatic life

and interference with wastewater treatment processes.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (-)-Gallocatechin waste.

Waste (-)-Gallocatechin Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Use Labeled, Compatible
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Label Contents:
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Satellite Accumulation Area
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Click to download full resolution via product page

Caption: Disposal workflow for (-)-Gallocatechin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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